1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-1-(dimethylsulfamoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H25N3O3S/c1-12-5-6-15(13(2)11-12)17-16(20)14-7-9-19(10-8-14)23(21,22)18(3)4/h5-6,11,14H,7-10H2,1-4H3,(H,17,20)
• InChI Key: XNSJEVOQIXXFOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)S(=O)(=O)N(C)C)C
• Molecular Formula: C16H25N3O3S
• Molecular Weight: 339.5 g/mol

Description

1-[(Dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide, also known as DAPT, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. DAPT has been shown to inhibit the activity of γ-secretase, an enzyme responsible for the cleavage of amyloid precursor protein (APP) into amyloid-β (Aβ) peptides, which are implicated in the pathogenesis of Alzheimer's disease (AD). In addition, DAPT has been found to have anti-tumor properties and is being investigated for its potential use in cancer therapy.

Mechanism of Action

1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide inhibits the activity of γ-secretase, an enzyme responsible for the cleavage of APP into Aβ peptides. By inhibiting γ-secretase, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide reduces the production of Aβ peptides, which are known to accumulate in the brains of AD patients and form amyloid plaques. In addition, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been found to inhibit the Notch signaling pathway, which is involved in the development and progression of cancer.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide have been extensively studied in preclinical models. In AD research, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been found to reduce Aβ levels in the brain and improve cognitive function in animal models of the disease. In cancer research, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been shown to inhibit tumor growth and induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. In addition, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been extensively studied in preclinical models and has a well-established mechanism of action. However, there are some limitations to the use of 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide in lab experiments. 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide is a potent inhibitor of γ-secretase and Notch signaling, which may affect other cellular processes. In addition, the effects of 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide may vary depending on the cell type and experimental conditions used.

Future Directions

There are several future directions for the study of 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide. In AD research, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide is being investigated for its potential use in combination with other therapeutic agents to reduce Aβ levels in the brain. In addition, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide is being studied for its potential use in other neurodegenerative diseases, such as Parkinson's disease. In cancer research, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide is being investigated for its potential use in combination with other therapeutic agents to inhibit tumor growth and induce apoptosis in cancer cells. Furthermore, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide is being studied for its potential use in combination with immunotherapy to enhance the immune response against cancer cells.

Scientific Research Applications

1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including AD and cancer. In AD research, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been shown to inhibit the production of Aβ peptides, which are implicated in the pathogenesis of the disease. In preclinical studies, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been found to reduce Aβ levels in the brain and improve cognitive function in animal models of AD. In cancer research, 1-[(dimethylamino)sulfonyl]-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been shown to inhibit the Notch signaling pathway, which is involved in the development and progression of various types of cancer.